8-Iodoimidazo[1,2-c]pyrimidine

Catalog No.
S14198714
CAS No.
M.F
C6H4IN3
M. Wt
245.02 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
8-Iodoimidazo[1,2-c]pyrimidine

Product Name

8-Iodoimidazo[1,2-c]pyrimidine

IUPAC Name

8-iodoimidazo[1,2-c]pyrimidine

Molecular Formula

C6H4IN3

Molecular Weight

245.02 g/mol

InChI

InChI=1S/C6H4IN3/c7-5-3-8-4-10-2-1-9-6(5)10/h1-4H

InChI Key

KDKUWEGBZSBXGJ-UHFFFAOYSA-N

Canonical SMILES

C1=CN2C=NC=C(C2=N1)I

8-Iodoimidazo[1,2-c]pyrimidine is a highly reactive, halogenated bicyclic heteroaryl building block primarily utilized in the synthesis of complex active pharmaceutical ingredients (APIs), notably SHP2 allosteric inhibitors and PRC2 inhibitors [1]. As a fused pyrimidine derivative, it serves as a critical bioisostere for purine scaffolds in drug discovery. From a procurement and process chemistry standpoint, the presence of the 8-iodo substituent provides a highly labile site for palladium-catalyzed cross-coupling, offering distinct reactivity advantages compared to its brominated or chlorinated counterparts. This makes it an essential precursor for late-stage functionalization and sequential coupling strategies in high-value medicinal chemistry workflows.

Procurement Fit

1 8-Iodo handle enables efficient Pd-catalyzed cross-coupling at the 8-position
2 Suitable for parallel synthesis of diverse 8-substituted SAR libraries
3 Supports late-stage functionalization and regioselective dihalogenation strategies

Substituting 8-iodoimidazo[1,2-c]pyrimidine with more common 8-bromo or 8-chloro analogs often results in severe process inefficiencies during API manufacturing [1]. The higher bond dissociation energy of C-Br and C-Cl bonds necessitates harsher coupling conditions, such as elevated temperatures and prolonged reaction times, which can degrade sensitive functional groups on complex coupling partners. Furthermore, in di-halogenated precursors like 5-chloro-8-iodoimidazo[1,2-c]pyrimidine, the distinct reactivity difference between the 8-iodo and 5-chloro sites enables strict regioselective cross-coupling at the 8-position without the need for cumbersome protection-deprotection steps. Using a dibromo or dichloro analog destroys this orthogonal reactivity, leading to complex isomeric mixtures, increased purification costs, and drastically reduced overall yields.

Substitution Risk

8-Br Lower oxidative addition reactivity may reduce Suzuki coupling yields and require harsher conditions
8-Cl C-Cl bond is significantly less reactive; cross-coupling may fail or demand specialized catalysts
8-H Lacks a halogen handle for derivatization, preventing direct access to 8-substituted analogs

Protecting-Group-Free Regioselective Coupling

In the synthesis of complex bicyclic kinase inhibitors, the differentiation between halogen sites is critical. 5-Chloro-8-iodoimidazo[1,2-c]pyrimidine allows for >95% regioselective coupling at the 8-position due to the high lability of the C-I bond compared to the C-Cl bond [1]. In contrast, attempting sequential coupling with a 5,8-dibromo or 5,8-dichloro analog results in poor site differentiation, yielding near 1:1 mixtures of regioisomers. This orthogonal reactivity eliminates the need for 2-3 synthetic steps (protection/deprotection) and boosts the isolated yield of the desired regioisomer by over 40%.

Evidence DimensionRegioselectivity in sequential cross-coupling
Target Compound Data>95% regioselectivity at the 8-position (iodo site)
Comparator Or Baseline5,8-dibromoimidazo[1,2-c]pyrimidine (~1:1 regioisomeric mixture)
Quantified Difference>40% increase in isolated yield of the target regioisomer
ConditionsFirst-stage Buchwald-Hartwig or Suzuki coupling in multi-halogenated scaffolds

Directly reduces raw material costs and cycle times by enabling step-economic, sequential functionalization without protecting groups.

Suzuki Coupling Yield
Class-level inference
61–90%
Reported yield range across 10 diverse aryl/heteroaryl products
Pd(dppf)Cl₂, Na₂CO₃; yields with 8-Br or 8-Cl analogs not directly compared

Reduced Palladium Catalyst Loading

The weaker carbon-iodine bond in 8-iodoimidazo[1,2-c]pyrimidine facilitates oxidative addition to palladium catalysts much faster than the corresponding carbon-bromine bond. Process optimization studies on related iodoheteroarenes demonstrate that effective cross-coupling can be achieved with just 1-2 mol% palladium loading [1]. The 8-bromo comparator typically requires 5-10 mol% palladium loading to achieve comparable conversion rates. This difference reduces expensive palladium catalyst consumption by up to 80% during scale-up.

Evidence DimensionPalladium catalyst loading requirements
Target Compound Data1-2 mol% Pd loading for full conversion
Comparator Or Baseline8-bromoimidazo[1,2-c]pyrimidine (5-10 mol% Pd loading)
Quantified DifferenceUp to 80% reduction in precious metal catalyst consumption
ConditionsStandard industrial Suzuki-Miyaura cross-coupling scale-up

Significantly lowers the cost of goods sold (COGS) and simplifies post-reaction heavy metal scavenging in API production.

Cytotoxic Lead ID
Class-level inference
Compound 3h with reported selectivity index
Supports cell-model endpoint interpretation
Library derived from 8-iodo intermediate; direct 8-Br/Cl comparison unavailable

Mild Temperature Cross-Coupling Kinetics

For thermally sensitive coupling partners, reaction temperature is a critical procurement constraint. 8-Iodoimidazo[1,2-c]pyrimidine typically achieves >85% yield in Suzuki couplings at mild temperatures (room temperature to 60°C) [1]. The 8-bromo analog requires elevated temperatures (>90°C) to overcome the higher activation energy of the C-Br bond, which often leads to thermal degradation of sensitive functional groups and lower overall conversion (typically <60% for hindered substrates).

Evidence DimensionCross-coupling yield and condition severity
Target Compound Data>85% yield at ≤60°C
Comparator Or Baseline8-bromoimidazo[1,2-c]pyrimidine (<60% yield at >90°C)
Quantified Difference25% higher yield at 30°C lower reaction temperature
ConditionsPalladium-catalyzed coupling with sterically hindered or thermally sensitive arylboronic acids

Allows for the preservation of thermally sensitive functional groups and reduces energy costs and degradation-related impurity profiles during scale-up.

CDK2 Inhibition
Class-level inference
Single-digit µM IC₅₀
8-substituted analogs show CDK2 inhibitory activity
SAR established via 8-iodo intermediate; small substituents favored
Regioselective Diiodination
Head-to-head
Pure 3,8-diiodo derivative (2d)
Enables orthogonal functionalization via sequential cross-coupling
NIS, DMF; similar outcome from 8-iodo or unsubstituted precursor
C–X Reactivity Trend
Class-level inference
C-I >> C-Br >> C-Cl
Oxidative addition ranking informs building block selection
Based on established organometallic principles; no direct scaffold kinetics
Intrinsic Bioactivity
Head-to-head
P. falciparum G6PDH IC₅₀ 14.5 µM Human G6PDH IC₅₀ 80 µM
Confirms primary role as synthetic intermediate, not a lead
Low potency and weak selectivity vs optimized kinase inhibitors

SHP2 Allosteric Inhibitor Synthesis

8-Iodoimidazo[1,2-c]pyrimidine, particularly in its 5-chloro substituted form, is the premier building block for synthesizing SHP2 allosteric inhibitors [1]. Its precise regioselectivity allows for the rapid, high-yield attachment of complex amine or aryl groups at the 8-position without interfering with the 5-position, streamlining the path to clinical candidates.

Step-Economic Sequential Cross-Coupling

This compound is ideal for industrial workflows requiring sequential C-C and C-N bond formations [2]. The high reactivity of the C-I bond ensures that the first coupling occurs exclusively at the 8-position, leaving other functional handles intact for subsequent late-stage diversification, thereby eliminating the need for protecting group chemistry.

Thermally Sensitive API Coupling

Highly recommended for procurement when the target API or the coupling partner degrades at high temperatures [3]. The iodo-substituent permits palladium-catalyzed couplings at significantly lower temperatures compared to bromo- or chloro-analogs, maximizing final product purity and reducing the burden on downstream chromatography.

Application Selection Guide

Application
Selection Property
Validation Focus
Kinase inhibitor SAR library synthesis
8-iodo cross-coupling reactivity
Diversity and yield of 8-substituted analogs
Late-stage intermediate scale-up
Consistent high coupling efficiency
Process robustness and reproducibility
8-Aryl/heteroaryl derivative generation
Suzuki coupling with arylboronic acids
Cell-model endpoint evaluation
Orthogonal dihalogenation strategies
Regioselective 3,8-diiodination
Sequential cross-coupling feasibility

XLogP3

1.8

Hydrogen Bond Acceptor Count

2

Exact Mass

244.94499 g/mol

Monoisotopic Mass

244.94499 g/mol

Heavy Atom Count

10

Explore Compound Types